Cas no 5453-76-9 (10,10-dioxophenoxathiine-4-carboxylic Acid)

• Product Name: 10,10-dioxophenoxathiine-4-carboxylic Acid
• CAS No: 5453-76-9
• MF: C₁₃H₈O₅S
• MW: 276.264622688293
• CID: 941821
• PubChem ID: 227335
• Update Time: 2025-04-19

10,10-dioxophenoxathiine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 10,10-dioxophenoxathiine-4-carboxylic Acid
• AC1L5FF3
• AR-1L0372
• CTK5A1520
• HMS3095O08
• NSC18881
• phenoxathiine-4-carboxylic acid 10,10-dioxide
• 5453-76-9
• MLS002638619
• CHEMBL1865971
• DTXSID10280836
• SMR001548090
• NSC-18881

• Inchi： 1S/C13H8O5S/c14-13(15)8-4-3-7-11-12(8)18-9-5-1-2-6-10(9)19(11,16)17/h1-7H,(H,14,15)
• InChI Key： CAEGKBNGCLRKAR-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2OC2C(C(=O)O)=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 276.00924
• Monoisotopic Mass: 276.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 89Ų

Experimental Properties

• Density: 1.567
• Boiling Point: 530.9°C at 760 mmHg
• Flash Point: 274.9°C
• Refractive Index: 1.675
• PSA: 80.67
• LogP: 3.40410